Hexamethylenediisocyanate Hexamethylenediisocyanate Hexamethylene diisocyanate is a pale yellow liquid with a strong odor. It is an industrial chemical that is not known to occur naturally. It is also commonly known as HDI, 1,6-hexamethylene diisocyanate, 1,6-diisocyanatohexane, Mondur HX, and Desmodur H. Hexamethylene diisocyanate is mainly used to make polyurethane foams and coatings. It is also used as a hardener in automobile and airplane paints.
Hexamethylene diisocyanate appears as a colorless crystalline solid. Toxic by ingestion and is strongly irritating to skin and eyes. It is used to make nylon.
Hexamethylene diisocyanate is a diisocyanate compound with the two isocyanates linked by a hexane-1,6-diyl group. It has a role as a hapten and an allergen.
Hexamethylene diisocyanate is used as a polymerizing agent in polyurethane paints and coatings. Acute (short-term) exposure to high concentrations of hexamethylene diisocyanate in humans can cause pulmonary edema, coughing, and shortness of breath. Hexamethylene diisocyanate is also extremely irritating to the eyes, nose, and throat. Human studies have suggested that chronic (long-term) exposure to hexamethylene diisocyanate may cause chronic lung problems. Animal studies have reported respiratory effects from chronic inhalation exposure and skin irritation and sensitization from dermal exposure to hexamethylene diisocyanate. No information is available on the reproductive, developmental, or carcinogenic effects of hexamethylene diisocyanate in humans. EPA has not classified hexamethylene diisocyanate for carcinogenicity.
Hexamethylene diisocyanate, also known as HDI, is a chemical compound of cyanide and an aliphatic diisocyanate. Aliphatic diisocyanates are used in special applications, such as enamel coatings which are resistant to abrasion and degradation from ultraviolet light. These properties are particularly desirable in, for instance, the exterior paint applied to aircraft. (L574)
Brand Name: Vulcanchem
CAS No.: 822-06-0
VCID: VC21260241
InChI: InChI=1S/C8H12N2O2/c11-7-9-5-3-1-2-4-6-10-8-12/h1-6H2
SMILES: C(CCCN=C=O)CCN=C=O
Molecular Formula: C8H12N2O2
C8H12N2O2
OCN-(CH2)6-NCO
Molecular Weight: 168.19 g/mol

Hexamethylenediisocyanate

CAS No.: 822-06-0

Cat. No.: VC21260241

Molecular Formula: C8H12N2O2
C8H12N2O2
OCN-(CH2)6-NCO

Molecular Weight: 168.19 g/mol

* For research use only. Not for human or veterinary use.

Hexamethylenediisocyanate - 822-06-0

Specification

Description Hexamethylene diisocyanate is a pale yellow liquid with a strong odor. It is an industrial chemical that is not known to occur naturally. It is also commonly known as HDI, 1,6-hexamethylene diisocyanate, 1,6-diisocyanatohexane, Mondur HX, and Desmodur H. Hexamethylene diisocyanate is mainly used to make polyurethane foams and coatings. It is also used as a hardener in automobile and airplane paints.
Hexamethylene diisocyanate appears as a colorless crystalline solid. Toxic by ingestion and is strongly irritating to skin and eyes. It is used to make nylon.
Hexamethylene diisocyanate is a diisocyanate compound with the two isocyanates linked by a hexane-1,6-diyl group. It has a role as a hapten and an allergen.
Hexamethylene diisocyanate is used as a polymerizing agent in polyurethane paints and coatings. Acute (short-term) exposure to high concentrations of hexamethylene diisocyanate in humans can cause pulmonary edema, coughing, and shortness of breath. Hexamethylene diisocyanate is also extremely irritating to the eyes, nose, and throat. Human studies have suggested that chronic (long-term) exposure to hexamethylene diisocyanate may cause chronic lung problems. Animal studies have reported respiratory effects from chronic inhalation exposure and skin irritation and sensitization from dermal exposure to hexamethylene diisocyanate. No information is available on the reproductive, developmental, or carcinogenic effects of hexamethylene diisocyanate in humans. EPA has not classified hexamethylene diisocyanate for carcinogenicity.
Hexamethylene diisocyanate, also known as HDI, is a chemical compound of cyanide and an aliphatic diisocyanate. Aliphatic diisocyanates are used in special applications, such as enamel coatings which are resistant to abrasion and degradation from ultraviolet light. These properties are particularly desirable in, for instance, the exterior paint applied to aircraft. (L574)
CAS No. 822-06-0
Molecular Formula C8H12N2O2
C8H12N2O2
OCN-(CH2)6-NCO
Molecular Weight 168.19 g/mol
IUPAC Name 1,6-diisocyanatohexane
Standard InChI InChI=1S/C8H12N2O2/c11-7-9-5-3-1-2-4-6-10-8-12/h1-6H2
Standard InChI Key RRAMGCGOFNQTLD-UHFFFAOYSA-N
SMILES C(CCCN=C=O)CCN=C=O
Canonical SMILES C(CCCN=C=O)CCN=C=O
Boiling Point 491 °F at 760 mmHg (NTP, 1992)
213 °C (415 °F)
BP: 121-122 °C at 9 mm Hg
255 °C
415 °F
Colorform Liquid
Clear, colorless to slightly yellow liquid
Oil
Flash Point 284 °F (NTP, 1992)
140 °C o.c.
284 °F
Melting Point -67 °F (NTP, 1992)
-67 °C (-89 °F)
-67 °C
-89 °F

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